Cas no 2361721-53-9 (1-[4-[4-(2,3-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-[4-(2,3-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one
• CAS No: 2361721-53-9
• MF: C₂₇H₃₃N₃O₂
• MW: 431.569826841354
• CID: 5682137
• PubChem ID: 145904282
• Update Time: 2025-05-21

1-[4-[4-(2,3-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2361721-53-9
• 1-{4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one
• 1-[4-[4-(2,3-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one
• Z3672064362
• EN300-26595326

• Inchi： 1S/C27H33N3O2/c1-4-25(31)29-15-13-27(14-16-29,23-10-6-5-7-11-23)26(32)30-19-17-28(18-20-30)24-12-8-9-21(2)22(24)3/h4-12H,1,13-20H2,2-3H3
• InChI Key： SCQOAMRDLPMSOO-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)N1CCN(C2C=CC=C(C)C=2C)CC1

Computed Properties

• Exact Mass: 431.25727730g/mol
• Monoisotopic Mass: 431.25727730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.9Ų

Additional information on 1-[4-[4-(2,3-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one

Comprehensive Overview of 1-[4-[4-(2,3-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one (CAS No. 2361721-53-9)

1-[4-[4-(2,3-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one (CAS No. 2361721-53-9) is a specialized organic compound that has garnered significant attention in pharmaceutical research and chemical synthesis. This compound features a unique molecular structure combining a piperazine ring, a piperidine moiety, and an acryloyl group, making it a valuable intermediate for drug discovery and development. Its CAS number 2361721-53-9 serves as a critical identifier for researchers and suppliers in the chemical industry.

The compound's molecular formula and weight, along with its structural complexity, position it as a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the presence of the 2,3-dimethylphenyl and piperazine groups, which are known to interact with neurotransmitter receptors. The acryloyl functionality further enhances its reactivity, allowing for versatile modifications in medicinal chemistry.

In recent years, the demand for 1-[4-[4-(2,3-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one has surged due to its relevance in neuropharmacology and psychiatric drug research. With increasing focus on mental health and neurodegenerative diseases, this compound has become a subject of interest for developing novel therapeutics. Its CAS number 2361721-53-9 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in scientific communities.

From a synthetic chemistry perspective, the compound's structure offers multiple sites for functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for optimizing drug candidates, particularly in the context of structure-activity relationship (SAR) studies. The piperazine-carbonyl linkage and the phenylpiperidine core contribute to its stability and bioavailability, key factors in preclinical development.

The global market for 1-[4-[4-(2,3-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one is expanding, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and research institutions are actively sourcing this compound to explore its potential in treating conditions such as anxiety, depression, and cognitive disorders. Its CAS number 2361721-53-9 is often referenced in patent applications, highlighting its commercial and therapeutic value.

Quality control and analytical characterization of 1-[4-[4-(2,3-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one are critical for ensuring its suitability in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. Suppliers and manufacturers must adhere to stringent standards to meet the demands of academic and industrial users searching for CAS number 2361721-53-9.

In summary, 1-[4-[4-(2,3-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one (CAS No. 2361721-53-9) represents a cutting-edge compound with broad applications in drug discovery. Its unique chemical properties and relevance to contemporary health challenges make it a focal point for researchers worldwide. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.